Cas no 2383841-39-0 (Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate)

• Product Name: Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate
• CAS No: 2383841-39-0
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5414452
• Update Time: 2025-10-30

Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate

• Inchi： 1S/C9H12N2O4/c1-2-14-9(13)7-3-10-11-4-6(12)5-15-8(7)11/h3,6,12H,2,4-5H2,1H3
• InChI Key： XIXASDBRCQPEHX-UHFFFAOYSA-N
• SMILES： O1CC(O)CN2N=CC(C(OCC)=O)=C12

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.2±45.0 °C(Predicted)
• pka: 13.27±0.20(Predicted)

Additional information on Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate

Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate (CAS No. 2383841-39-0): A Comprehensive Overview

Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate (CAS No. 2383841-39-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazolo[5,1-b][1,3]oxazine class, which is known for its potential biological activities and applications in drug development.

The molecular structure of Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate features a fused ring system consisting of a pyrazole ring and an oxazine ring. The presence of a hydroxyl group at the 6-position and a carboxylate ester at the 3-position contributes to its reactivity and potential biological interactions. This unique arrangement makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds. The Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate has been studied for its potential role in various therapeutic areas. One of the most notable areas of research is its anti-inflammatory and antioxidant properties. Studies have shown that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Additionally, its antioxidant activity suggests that it may help in protecting cells from oxidative stress, which is implicated in numerous diseases.

The synthesis of Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate. Molecular modeling studies have provided insights into its binding interactions with biological targets. These studies are essential for designing more effective derivatives with enhanced pharmacological properties. For instance, computational analysis has helped identify key residues on the target proteins that interact with this compound, guiding the development of more potent analogs.

The biological activity of Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate has been further explored through in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated promising effects on various disease models. For example, it has shown efficacy in reducing inflammation and oxidative damage in liver cells. Additionally, preclinical studies have indicated potential benefits in neuroprotective applications due to its ability to cross the blood-brain barrier and interact with central nervous system receptors.

The development of new drug candidates relies heavily on understanding their metabolic stability and pharmacokinetic profiles. Metabolic studies on Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate have revealed that it undergoes biotransformation primarily through Phase II metabolic pathways involving glucuronidation and sulfation. These findings are crucial for predicting drug-drug interactions and optimizing dosing regimens.

The future direction of research on Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate includes exploring its potential as a lead compound for drug development. By modifying its structure to enhance potency and selectivity, researchers aim to develop novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

In conclusion, Ethyl 6,7-dihydro-6-hydroxy-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylate (CAS No. 2383841-39-0) is a structurally unique compound with significant potential in pharmaceutical applications. Its biological activities and synthetic accessibility make it an attractive candidate for further research. As our understanding of its mechanisms of action continues to grow，so does the hope for developing new treatments for various diseases.